Cas no 879043-72-8 (3-hydroxy-1-2-(naphthalen-1-yloxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-hydroxy-1-2-(naphthalen-1-yloxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879043-72-8
• MF: C₂₃H₂₁NO₄
• MW: 375.417146444321
• CID: 5438512
• Update Time: 2025-08-05

3-hydroxy-1-2-(naphthalen-1-yloxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2-naphthalen-1-yloxyethyl)-3-(2-oxopropyl)indol-2-one
• 3-hydroxy-1-2-(naphthalen-1-yloxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C23H21NO4/c1-16(25)15-23(27)19-10-4-5-11-20(19)24(22(23)26)13-14-28-21-12-6-8-17-7-2-3-9-18(17)21/h2-12,27H,13-15H2,1H3
• InChI Key： RFXHSMITZVIMKF-UHFFFAOYSA-N
• SMILES： N1(CCOC2=C3C(C=CC=C3)=CC=C2)C2=C(C=CC=C2)C(O)(CC(=O)C)C1=O

Additional information on 3-hydroxy-1-2-(naphthalen-1-yloxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

3-Hydroxy-1-(2-(Naphthalen-1-yloxy)ethyl)-3-(2-Oxopropyl)-2,3-Dihydro-1H-Indol-2-One: A Comprehensive Overview

The compound with CAS No 879043-72-8, known as 3-hydroxy-1-(2-(naphthalen-1-yloxy)ethyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a naphthalene ring, an indole moiety, and several functional groups that contribute to its unique properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-cancer agents. The indole ring, a common feature in many bioactive compounds, plays a crucial role in molecular recognition and binding. The presence of the naphthalene group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the naphthalene and indole frameworks. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for further modifications to optimize the compound's pharmacokinetic properties.

In terms of biological activity, this compound has shown remarkable selectivity towards certain cancer cell lines. Preclinical studies suggest that it may inhibit key enzymes involved in cell proliferation and survival pathways. Additionally, its hydroxyl group and oxopropyl substituent contribute to its solubility and stability in physiological conditions, which are critical factors for drug delivery.

One of the most exciting developments in recent research is the exploration of this compound as a potential modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as attractive targets for therapeutic intervention due to their role in various diseases, including cancer and neurodegenerative disorders. The unique structure of this compound allows it to bind to specific regions of proteins, disrupting harmful interactions while preserving essential cellular functions.

Furthermore, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes and energetics of this compound with its target proteins. These findings not only validate experimental results but also guide future optimization efforts aimed at improving potency and selectivity.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's mechanism of action. By leveraging state-of-the-art techniques, researchers are now better equipped to design analogs with enhanced therapeutic profiles.

In conclusion, 3-hydroxy-1-(2-(naphthalen-1-yloxy)ethyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one represents a compelling example of how sophisticated organic molecules can be harnessed for innovative therapeutic solutions. As research continues to uncover its full potential, this compound stands at the forefront of scientific exploration in the chemical and pharmaceutical sciences.